N-[(isobutylamino)carbonothioyl]-4-methylbenzamide

• IUPAC Name: 4-methyl-N-(2-methylpropylcarbamothioyl)benzamide
• InChI: InChI=1S/C13H18N2OS/c1-9(2)8-14-13(17)15-12(16)11-6-4-10(3)5-7-11/h4-7,9H,8H2,1-3H3,(H2,14,15,16,17)
• InChI Key: HQGKXYQLQMLRCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=S)NCC(C)C
• Molecular Formula: C13H18N2OS
• Molecular Weight: 250.36 g/mol

Description

“N-[(isobutylamino)carbonothioyl]-4-methylbenzamide” is a complex organic compound. It contains an isobutylamino group, a carbonothioyl group, and a 4-methylbenzamide group. The isobutylamino group consists of an isobutyl group (a branched four-carbon group) attached to an amino group (NH2). The carbonothioyl group (CS) is a functional group consisting of a carbon-sulfur double bond. The 4-methylbenzamide group consists of a benzene ring with a methyl group (CH3) and an amide group (CONH2) attached.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The isobutylamino and carbonothioyl groups would likely add significant steric bulk to the molecule, potentially influencing its reactivity.

Chemical Reactions Analysis

Again, without specific literature or experimental data, it’s difficult to provide a detailed analysis of the chemical reactions this compound might undergo.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some general properties can be predicted based on the functional groups present in the molecule. For example, the presence of an amino group might make the compound a weak base, and the presence of a carbonothioyl group might make the compound susceptible to certain types of chemical reactions.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific biological system and the structure of the compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific data, it’s difficult to provide detailed safety and hazard information.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. These could include further studies to fully characterize its physical and chemical properties, investigations into its reactivity, or exploration of its potential uses.